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Introduction

Zinc hydroxide-based nanomaterials, particularly Layered Zinc Hydroxides (LZH) and Zinc-

containing Layered Double Hydroxides (LDHs), have emerged as promising carriers for

controlled-release drug delivery.[1] Their layered structure, high surface-to-volume ratio,

biocompatibility, and pH-sensitive nature make them ideal candidates for encapsulating and

delivering a wide range of therapeutic agents.[1][2] The positively charged layers of zinc
hydroxide can intercalate anionic drugs through electrostatic interactions, protecting them from

premature degradation and enabling their sustained release at the target site.[3][4] This is

particularly advantageous in cancer therapy, where the acidic tumor microenvironment can

trigger the dissolution of the zinc-based carrier and facilitate localized drug release.[5][6][7]

Key Advantages:
Biocompatibility: Zinc is an essential trace element in the human body, and its hydroxide

forms are generally considered biocompatible and biodegradable.[2][8]

Controlled Release: The layered structure allows for the sustained and controlled release of

intercalated drugs, which can be modulated by pH.[5][9]
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High Drug Loading Capacity: The interlayer space and high surface area enable significant

loading of drug molecules.[1][10]

Protection of Therapeutic Agents: Encapsulation within the hydroxide layers can enhance the

thermal stability and protect the drug from enzymatic degradation.[5][10]

Versatility: A wide variety of anionic drugs, including anti-cancer and anti-inflammatory

agents, can be intercalated into the zinc hydroxide structure.[10][11]

Applications
Zinc hydroxide-based systems have been successfully utilized for the controlled delivery of

various drugs:

Anti-cancer Drugs: Methotrexate, Protocatechuic acid, Gallic acid, and Doxorubicin have

been intercalated into zinc-based layered hydroxides, demonstrating pH-responsive release

and enhanced cytotoxicity against cancer cells.[5][6][9][10]

Anti-inflammatory Drugs: Non-steroidal anti-inflammatory drugs (NSAIDs) such as Diclofenac

and Salicylic acid have been successfully loaded, showing controlled release profiles

suitable for managing inflammation.[10][11][12][13]

Data Presentation: Drug Loading and Release
Characteristics
The following tables summarize quantitative data from various studies on drug-loaded zinc
hydroxide-based nanocarriers.

Table 1: Drug Loading and Interlayer Spacing of Zinc Hydroxide-Based Nanocarriers
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Drug Carrier System
Drug Loading
(% w/w)

Basal Spacing
(Å)

Reference(s)

Protocatechuate ZLH 35.7% 12.7 [5]

Gallic Acid Zn/Al-LDH 42.2% N/A [10]

Diclofenac Zn/Al-LDH 41.8% 22.5 [10]

Salicylate ZLH 29.66% 15.73 [12]

Doxorubicin

(DOX)
ZnO NPs 21.2% N/A [14]

Indomethacin LZH N/A 21.96 [11]

N/A: Not Available in the provided search results.

Table 2: In Vitro Drug Release from Zinc Hydroxide-Based Nanocarriers

Drug Carrier System
Release
Conditions

Cumulative
Release

Reference(s)

Methotrexate Zn/Al-LDH
pH 7.4

Phosphate Buffer

~90% in 24

hours
[10]

Protocatechuate ZLH
pH 7.4

Phosphate Buffer

87% in ~116

hours
[15]

Protocatechuate ZLH
pH 4.8

Phosphate Buffer

95% in ~26.5

hours
[15]

Doxorubicin
ZnO@PMNE

NPs
pH 7.5

11.4% in 30

hours
[14]

Ibuprofen ZnO-Ibu/PAN

pH 6.5, 42°C

(Inflammatory

conditions)

91.82% in 24

hours
[16]
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Protocol 1: Synthesis of Zinc Layered Hydroxide (ZLH)
Nanohybrid with an Anti-inflammatory Drug (Salicylate)
This protocol is based on the direct reaction of salicylic acid with zinc oxide.[12]

Materials:

Zinc Oxide (ZnO)

Salicylic Acid

Ethanol

Sodium Hydroxide (NaOH) solution (1.0 M)

Deionized water

Procedure:

Preparation of Salicylic Acid Solution: Prepare a 0.1 M solution of salicylic acid by dissolving

the appropriate amount in ethanol with stirring at room temperature for 10 minutes.

Reaction Mixture: Add 0.2 g of ZnO to the salicylic acid solution and stir vigorously until the

solution becomes clear.

pH Adjustment: Adjust the pH of the mixture to 8.0 by dropwise addition of 1.0 M NaOH

solution under vigorous stirring. Continue stirring for 4 hours at room temperature.

Maturation: Transfer the resulting white precipitate to an oil bath shaker and mature at 70°C

for 18 hours.

Washing and Drying: Centrifuge the precipitate, wash thoroughly with deionized water, and

then dry in an oven at 60°C.

Protocol 2: Synthesis of Zn/Al Layered Double
Hydroxide (LDH) Nanoparticles
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This protocol describes the co-precipitation method for synthesizing (Zn, Al)-LDH nanoparticles.

[17]

Materials:

Zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O)

Aluminum nitrate nonahydrate (Al(NO₃)₃·9H₂O)

Sodium hydroxide (NaOH)

Deionized water

Procedure:

Precursor Salt Solution: Prepare a salt solution containing 20 mM of Zn(NO₃)₂·6H₂O and

Al(NO₃)₃·9H₂O with a Zn to Al molar ratio of 2.

Precipitation: Prepare a 50 mM NaOH solution. Add the salt solution to the NaOH solution

under vigorous stirring.

Hydrothermal Treatment: Age the resulting mixture at 70°C for 18 hours.

Cooling and Separation: Cool the mixture to room temperature. The (Zn, Al)-LDH

nanoparticles can then be separated by centrifugation.

Washing and Drying: Wash the collected nanoparticles with ethanol and dry at 70°C.

Protocol 3: Drug Loading into LDH by Ion Exchange (for
Methotrexate)
This protocol is based on the anion exchange technique for loading drugs into pre-synthesized

LDH.[10]

Materials:

Synthesized Zn/Al-LDH nanoparticles
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Methotrexate (MTX)

Phosphate buffer solution (pH 7.4)

Deionized water

Procedure:

Dispersion of LDH: Disperse the synthesized Zn/Al-LDH nanoparticles in deionized water.

Drug Solution: Prepare a solution of Methotrexate in deionized water.

Ion Exchange: Mix the LDH dispersion with the Methotrexate solution and stir for a specified

period (e.g., 24-48 hours) to allow for anion exchange.

Separation and Washing: Centrifuge the mixture to collect the MTX-loaded LDH. Wash the

product with deionized water to remove any unbound drug.

Drying: Dry the final MTX-Zn/Al-LDH nanohybrid product.

Protocol 4: In Vitro Drug Release Study
This protocol outlines a general procedure for evaluating the in vitro release of a drug from a

zinc hydroxide-based carrier.[15]

Materials:

Drug-loaded zinc hydroxide nanoparticles

Phosphate buffer solutions (e.g., pH 7.4 and pH 4.8)

Dialysis membrane (if applicable)

Shaking incubator or water bath

UV-Vis Spectrophotometer or HPLC

Procedure:
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Sample Preparation: Disperse a known amount of the drug-loaded nanoparticles in a specific

volume of the release medium (e.g., phosphate buffer at a desired pH).

Incubation: Place the dispersion in a shaking incubator at a controlled temperature (e.g.,

37°C).

Sampling: At predetermined time intervals, withdraw a small aliquot of the release medium.

Medium Replacement: Replace the withdrawn volume with an equal volume of fresh release

medium to maintain sink conditions.

Quantification: Analyze the concentration of the released drug in the collected aliquots using

a suitable analytical technique like UV-Vis spectrophotometry or HPLC.

Data Analysis: Calculate the cumulative percentage of drug released over time. The release

kinetics can be fitted to various mathematical models (e.g., pseudo-second order).[9]
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Caption: Experimental workflow for synthesis, drug loading, and in vitro release study.
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Caption: pH-responsive drug release mechanism in a cancer cell.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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